Cas no 838-40-4 (2,5-Diphenyl-1H-pyrrole)

• Product Name: 2,5-Diphenyl-1H-pyrrole
• CAS No: 838-40-4
• Molecular Formula: C₁₆H₁₃N
• Molecular Weight: 219.2811
• MDL: MFCD00767151
• CID: 726384
• PubChem ID: 244877

2,5-Diphenyl-1H-pyrrole Properties

Names and Identifiers

• 1H-Pyrrole,2,5-diphenyl-
• 2,5-DIPHENYL-1H-PYRROLE
• 2,5-diphenylpyrrole
• 1H-Pyrrole, 2,5-diphenyl-
• MLS002667802
• NSC56185
• 2,5-diphenyl-1H-pyrrol
• 2,5-Diphenyl-1H-pyrrole #
• RJCRXUOYULQDPG-UHFFFAOYSA-
• HMS3079H14
• AMY31815
• 0341AF
• STK366547
• SB62942
• SMR001557560
• DTXSID70288499
• NSC-56185
• CHEMBL1707114
• SCHEMBL1536003
• AKOS005175065
• AH-357/03542020
• MFCD00767151
• LS-04766
• 838-40-4
• InChI=1/C16H13N/c1-3-7-13(8-4-1)15-11-12-16(17-15)14-9-5-2-6-10-14/h1-12,17H
• ALBB-014988

• MDL： MFCD00767151
• InChIKey： RJCRXUOYULQDPG-UHFFFAOYSA-N
• Inchi： 1S/C16H13N/c1-3-7-13(8-4-1)15-11-12-16(17-15)14-9-5-2-6-10-14/h1-12,17H
• SMILES： N1([H])C(=C([H])C([H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 219.105
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 219.105
• Heavy Atom Count: 17
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 15.8

Experimental Properties

• Refractive Index: 1.622
• Boiling Point: 415.1±14.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 174.5±11.3 °C
• Density: 1.1±0.1 g/cm3